Cas no 275359-52-9 (8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide)

• Product Name: 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide
• CAS No: 275359-52-9
• MF: C₂₀H₁₉NO₄S₃
• MW: 433.564161539078
• CID: 1092078
• PubChem ID: 72942062
• Update Time: 2025-10-31

8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide
• 8-(1,3-benzothiazol-2-ylsulfanylmethyl)-4,4-dimethyl-1,1-dioxo-2,3-dihydrothiochromene-7-carboxylic acid
• 8-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda-benzothiopyran-7-carboxylic acid
• 8-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1-benzothiopyran-7-carboxylic acid
• A913300
• 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylicacid1,1-dioxide
• 275359-52-9
• 8-((benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochromane-7-carboxylic acid 1,1-dioxide

• Inchi： 1S/C20H19NO4S3/c1-20(2)9-10-28(24,25)17-13(12(18(22)23)7-8-14(17)20)11-26-19-21-15-5-3-4-6-16(15)27-19/h3-8H,9-11H2,1-2H3,(H,22,23)
• InChI Key： JYHUSSKQMHZFPO-UHFFFAOYSA-N
• SMILES： S1(C2C(CSC3=NC4C=CC=CC=4S3)=C(C(=O)O)C=CC=2C(C)(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 433.04762161g/mol
• Monoisotopic Mass: 433.04762161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 146Ų

8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide

Introduction to 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide (CAS No. 275359-52-9)

8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide (CAS No. 275359-52-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiochromans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the benzo[d]thiazole and thiochroman moieties, contribute to its intriguing properties and make it a subject of ongoing scientific investigation.

The benzo[d]thiazole moiety is a heterocyclic aromatic ring system that is widely recognized for its pharmacological significance. It is commonly found in various drugs and bioactive molecules due to its ability to modulate multiple biological targets. The presence of this moiety in 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide suggests potential interactions with enzymes, receptors, and other biomolecules, which could be exploited for therapeutic purposes.

The thiochroman scaffold, on the other hand, is a sulfur-containing bicyclic structure that has been extensively studied for its antioxidant and anti-inflammatory properties. The combination of the thiochroman core with the benzo[d]thiazole moiety in 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide may enhance its biological activity and provide a synergistic effect. This makes the compound a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary studies have indicated that it may have antiproliferative effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The carboxylic acid group in 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide plays a crucial role in its pharmacological profile. Carboxylic acids are known to enhance the water solubility and bioavailability of compounds, which are essential properties for effective drug candidates. The presence of this functional group may also facilitate conjugation with other biomolecules, further enhancing its biological activity.

In terms of chemical synthesis, 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide can be prepared through a series of well-defined steps involving condensation reactions and oxidation processes. The synthetic route typically involves the formation of the thiochroman core followed by the introduction of the benzo[d]thiazole moiety and subsequent functionalization to obtain the final product. The detailed synthetic protocols have been reported in several peer-reviewed journals and provide a robust foundation for large-scale production.

The physicochemical properties of 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have confirmed the structural integrity and purity of the compound, which are critical parameters for its use in preclinical and clinical studies.

In preclinical studies, 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide has demonstrated promising results in both in vitro and in vivo models. For example, it has shown significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in cell culture assays. In animal models of inflammation and cancer, it has exhibited dose-dependent efficacy without significant toxicity or adverse effects.

The safety profile of 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide is an important consideration for its potential clinical application. Toxicological studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit major organ toxicity or mutagenic effects. These findings support its further evaluation in clinical trials to assess its safety and efficacy in human subjects.

Overall, 8-((Benzo[d]thiazol-2-ylthio)methyl)-4,4-dimethylthiochroman-7-carboxylic acid 1,1-dioxide (CAS No. 275359-52-9) represents a promising lead compound with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full therapeutic potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.